Hafnium acetylacetonate

• IUPAC Name: hafnium(4+);(Z)-4-oxopent-2-en-2-olate
• InChI: InChI=1S/4C5H8O2.Hf/c4*1-4(6)3-5(2)7;/h4*3,6H,1-2H3;/q;;;;+4/p-4/b4*4-3-
• InChI Key: MCFIMQJAFAOJPD-MTOQALJVSA-J
• Canonical SMILES: CC(=CC(=O)C)[O-].CC(=CC(=O)C)[O-].CC(=CC(=O)C)[O-].CC(=CC(=O)C)[O-].[Hf+4]
• Isomeric SMILES: C/C(=C/C(=O)C)/[O-].C/C(=C/C(=O)C)/[O-].C/C(=C/C(=O)C)/[O-].C/C(=C/C(=O)C)/[O-].[Hf+4]
• Molecular Formula: C20H28HfO8
• DSSTOX Substance ID: DTXSID901045422
• Molecular Weight: 574.9 g/mol
• CAS RN: 17475-67-1

Description

Hafnium acetylacetonate is a useful research compound. Its molecular formula is C20H28HfO8 and its molecular weight is 574.9 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Thermal Properties and Vaporization : Hafnium acetylacetonate's thermal behavior, including thermogravimetry and differential scanning calorimetry, was investigated, focusing on its volatile nature and thermal properties (Zherikova et al., 2008).

• Structure Analysis : The molecular structure of hafnium acetylacetonate was studied, with focus on its coordination with oxygen atoms of β-diketonate ligands (Zherikova et al., 2005).

• Application in Nuclear Reactions : Hafnium acetylacetonate was used for the transport and separation of short-life isotopes in nuclear reactions (Fedoseev et al., 1987).

• Catalysis in Polymer Synthesis : It served as a catalyst in poly(butylene terephthalate) synthesis, showing improvements in the process and properties of the final polymer (Banach et al., 2001).

• Deposition of HfO2 Films : Hafnium acetylacetonate was utilized for depositing HfO2 films in various conditions, useful in electronic applications (Morozova et al., 2008).

• Buffer Layer in Solar Cells : It was demonstrated as an effective buffer layer in perovskite solar cells, improving the power conversion efficiency (Sanni et al., 2020).

• Enhancement of Metal Extraction : The compound was studied for its role in enhancing the extractability of zirconium(IV) and hafnium(IV) ions in solvent extraction processes (Katsuta & Yanagihara, 1997).

• Chemical Vapor Deposition : Used as a precursor in the chemical vapor deposition of metal oxides, especially in the context of microelectronics (Smith et al., 2000).

• Precursor for Ultra-High-Temperature Ceramics : In a study, a novel precursor comprising hafnium acetylacetonate was developed for synthesizing ultra-high-temperature ceramic composite powder, useful in hypersonic applications (Patra & Lee, 2018).

• Oxygen Getter in Electronics : Its role as an oxygen getter in electronic applications, particularly for maintaining oxygen stoichiometry in hafnium dioxide, was investigated (O’Hara et al., 2014).